Cas no 1806847-31-3 (6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid
• CAS No: 1806847-31-3
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4877092
• Update Time: 2025-05-23

6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-6(10)5-4(8(14)15)1-3(2-11)12-7(5)13(16)17/h1,6H,(H,14,15)
• InChI Key： ZUDCJSDKORYMEC-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C#N)=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 1.2
• Topological Polar Surface Area: 120

Additional information on 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid

Introduction to 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid (CAS No. 1806847-31-3)

6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid, identified by the CAS number 1806847-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by its nitro and cyano functional groups, which contribute to its unique chemical reactivity and potential biological activity. The presence of a difluoromethyl group further enhances its molecular complexity, making it a valuable scaffold for drug discovery and material science applications.

The structural features of 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid make it an intriguing candidate for further exploration. The nitro group, located at the 2-position of the pyridine ring, is known to influence electronic properties and metabolic pathways, while the cyano group at the 6-position introduces a polar characteristic that can enhance binding affinity to biological targets. Additionally, the difluoromethyl substituent at the 3-position is a common pharmacophore in modern drug design, as it can improve metabolic stability and binding interactions with enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, nitropyridines have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of functional groups in 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid suggests potential utility in modulating biological pathways associated with these conditions.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The carboxylic acid group at the 4-position provides a reactive site for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where small modifications can significantly alter pharmacokinetic profiles and therapeutic efficacy. Researchers have leveraged similar scaffolds to develop inhibitors targeting key enzymes involved in metabolic diseases and cancer progression.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques combined with molecular docking studies have been instrumental in identifying promising compounds like 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid. These methods allow researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments. Such computational approaches have accelerated the drug discovery pipeline, making compounds like this one more accessible for experimental validation.

The agrochemical industry has also benefited from the development of novel heterocyclic compounds. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and efficacy. The unique structure of 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid may offer advantages in crop protection applications, such as enhanced resistance against pests or improved environmental compatibility. Further research is needed to fully elucidate its potential in this field.

In conclusion, 6-Cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylic acid (CAS No. 1806847-31-3) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its structural features—particularly the nitro, cyano, and difluoromethyl groups—make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, compounds like this one will play an increasingly important role in addressing global challenges.